Cas no 1018166-17-0 (5-(Difluoromethyl)-3-methylisoxazole-4-carboxylic Acid)

• Product Name: 5-(Difluoromethyl)-3-methylisoxazole-4-carboxylic Acid
• CAS No: 1018166-17-0
• MF: C₆H₅F₂NO₃
• MW: 177.105608701706
• CID: 4567545
• Update Time: 2025-09-19

5-(Difluoromethyl)-3-methylisoxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-3-methyl-1,2-oxazole-4-carboxylic acid
• 5-(difluoromethyl)-3-methylisoxazole-4-carboxylic acid
• SBB026013
• STK352941
• ST45134718
• Z1310777671
• 5-(Difluoromethyl)-3-methylisoxazole-4-carboxylic Acid

• Inchi： 1S/C6H5F2NO3/c1-2-3(6(10)11)4(5(7)8)12-9-2/h5H,1H3,(H,10,11)
• InChI Key： SZTOBRVCMIZRKS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C(C)=NO1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 1
• Topological Polar Surface Area: 63.3